Cas no 942-72-3 (6-phenyl-1,2,4-triazin-3-amine)

• Product Name: 6-phenyl-1,2,4-triazin-3-amine
• CAS No: 942-72-3
• MF: C₉H₈N₄
• MW: 172.18662071228
• CID: 1983756
• PubChem ID: 120468
• Update Time: 2025-06-12

6-phenyl-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-phenyl-1,2,4-triazin-3-amine
• 1,2,4-Triazin-3-amine, 6-phenyl-
• 3-Amino-6-phenyl-1,2,4-triazine
• 942-72-3
• AKOS001029533
• 6-Phenyl-1,2,4-triazin-3(4H)-imine
• SR-01000401580
• EN300-1387131
• AC-907/34120058
• HMS642H14
• DTXSID60916193
• ChemDiv1_019528
• CS-0234105
• Z56799683
• SR-01000401580-1
• InChI=1/C9H8N4/c10-9-11-6-8(12-13-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11,13
• SCHEMBL12015944
• STL580015
• as-Triazine, 3-amino-6-phenyl-

• Inchi： 1S/C9H8N4/c10-9-11-6-8(12-13-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11,13)
• InChI Key： NIJQGEJYKLRADI-UHFFFAOYSA-N
• SMILES： N1C(=CN=C(N)N=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.074896272Da
• Monoisotopic Mass: 172.074896272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 6-phenyl-1,2,4-triazin-3-amine

Introduction to 6-phenyl-1,2,4-triazin-3-amine (CAS No. 942-72-3) and Its Emerging Applications in Chemical Biology

6-phenyl-1,2,4-triazin-3-amine, identified by the chemical identifier CAS No. 942-72-3, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound belongs to the triazine family, a class of molecules characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. The presence of a phenyl group at the 6-position and an amine group at the 3-position enhances its chemical functionality, making it a valuable scaffold for the development of novel bioactive molecules.

The structure of 6-phenyl-1,2,4-triazin-3-amine (CAS No. 942-72-3) imparts distinct electronic and steric properties that influence its interactions with biological targets. The triazine core is known for its ability to participate in various chemical reactions, including nucleophilic substitution, cycloadditions, and metal coordination, which are exploited in synthetic chemistry and drug design. The phenyl substituent contributes to hydrophobic interactions, while the amine group can form hydrogen bonds or engage in ionic interactions, depending on the local environment.

In recent years, 6-phenyl-1,2,4-triazin-3-amine (CAS No. 942-72-3) has been explored as a key intermediate in the synthesis of pharmacologically relevant compounds. Its triazine moiety serves as a versatile platform for constructing more complex molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The ability to modify the structure at various positions allows for fine-tuning of biological activity, making it a promising candidate for drug discovery efforts.

One of the most compelling aspects of 6-phenyl-1,2,4-triazin-3-amine (CAS No. 942-72-3) is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing analogs of this compound that target specific kinase domains, researchers have been able to develop inhibitors with high selectivity and potency. The amine group at the 3-position provides a handle for further functionalization, enabling the creation of molecules that can modulate kinase activity without affecting other cellular processes.

Another area where 6-phenyl-1,2,4-triazin-3-amine (CAS No. 942-72-3) has shown promise is in the field of materials science. Its ability to form coordination complexes with transition metals has led to the development of novel catalysts and luminescent materials. These applications leverage the electron-rich nature of the triazine ring and the coordinating capability of the amine group to create functional materials with tailored properties.

The synthesis of 6-phenyl-1,2,4-triazin-3-amines (CAS No. 94272) typically involves multi-step organic transformations starting from readily available precursors such as phenylhydrazine and cyanoguanidine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications. These improvements have also facilitated access to more complex derivatives with enhanced biological activity.

Recent studies have highlighted the potential of 6-phényl-l’,2’,4’triazine-l’³amin (CAS No. 94272) as a scaffold for developing small-molecule probes to study protein-protein interactions. By incorporating photolabile or fluorophoric groups into its structure, researchers can track its binding events within living cells using advanced imaging techniques. This approach has provided new insights into cellular signaling networks and has been instrumental in identifying novel therapeutic targets.

The versatility of 6-phényl-l’,2’,4’triazine-l’³amin (CAS No. 94272) also extends to its use as a building block for polymer materials. Its ability to undergo polymerization reactions allows for the creation of high-performance polymers with applications in electronics, coatings, and biomedicine. These materials often exhibit unique mechanical properties due to the rigid triazine core and can be further functionalized to meet specific requirements.

In conclusion,6-phényl-l’,2’,4’triazine-l’³amin (CAS No.) represents a fascinating compound with diverse applications across multiple scientific disciplines。 Its unique structural features make it an invaluable tool for synthetic chemists、biologists、and materials scientists alike。 As research continues to uncover new ways to exploit its chemical properties，the potential uses for this molecule are likely to expand even further，offering exciting opportunities for innovation。